Cas no 885959-44-4 (5-(4-(Trifluoromethyl)phenyl)nicotinic acid)

5-(4-(Trifluoromethyl)phenyl)nicotinic acid is a fluorinated aromatic compound featuring a nicotinic acid core substituted with a 4-(trifluoromethyl)phenyl group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to electron-withdrawing effects, influencing reactivity and binding interactions. The compound serves as a versatile intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors and other therapeutic agents. Its high purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for cross-coupling reactions and derivatization, it is a practical building block for medicinal chemistry and material science.
5-(4-(Trifluoromethyl)phenyl)nicotinic acid structure
885959-44-4 structure
Product name:5-(4-(Trifluoromethyl)phenyl)nicotinic acid
CAS No:885959-44-4
MF:C13H8NO2F3
MW:267.20332
CID:1036562

5-(4-(Trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-(Trifluoromethyl)phenyl)nicotinic acid
    • 5-(4-TRIFLUOROMETHYLPHENYL)-NICOTINIC ACID
    • 5-[4-(trifluoromethyl)phenyl]-3-Pyridinecarboxylic acid
    • 5-[4-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
    • 5-(4-TrifluoroMethylphenyl)nicotinic acid
    • Inchi： InChI=1S/C13H8F3NO2/c14-13(15,16)11-3-1-8(2-4-11)9-5-10(12(18)19)7-17-6-9/h1-7H,(H,18,19)
    • InChI Key： PLXNLWPGOSMAHX-UHFFFAOYSA-N
    • SMILES： C1=C(C=CC(=C1)C(F)(F)F)C2=CC(=CN=C2)C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3

Experimental Properties

  • Boiling Point: 399.6±42.0℃ at 760 mmHg

5-(4-(Trifluoromethyl)phenyl)nicotinic acid Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

5-(4-(Trifluoromethyl)phenyl)nicotinic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T901518-50mg
5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid
 885959-44-4
50mg
 $ 50.00 2022-06-02
TRC
T901518-100mg
5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid
 885959-44-4
100mg
 $ 65.00 2022-06-02
Alichem
A013006480-1g
5-(4-(Trifluoromethyl)phenyl)nicotinic acid
 885959-44-4 97%
1g
 $1534.70 2023-08-31
eNovation Chemicals LLC
D911156-5g
5-[4-(Trifluoromethyl)phenyl]nicotinic Acid
 885959-44-4 95%
5g
 $825 2024-07-20
Fluorochem
041659-5g
5-[4-(Trifluoromethyl)phenyl]nicotinic acid
 885959-44-4 95%
5g
 ￡821.00 2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1531511-5g
5-(4-(Trifluoromethyl)phenyl)nicotinic acid
 885959-44-4 98%
5g
 ￥7650.00 2024-04-26
A2B Chem LLC
AD87686-1g
5-(4-Trifluoromethylphenyl)nicotinic acid
 885959-44-4 98%
1g
 $142.00 2024-04-19
eNovation Chemicals LLC
D911156-5g
5-[4-(Trifluoromethyl)phenyl]nicotinic Acid
 885959-44-4 95%
5g
 $825 2025-02-19
Alichem
A013006480-500mg
5-(4-(Trifluoromethyl)phenyl)nicotinic acid
 885959-44-4 97%
500mg
 $831.30 2023-08-31
Chemenu
CM177243-5g
5-(4-(Trifluoromethyl)phenyl)nicotinic acid
 885959-44-4 95%
5g
 $427 2021-08-05

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Amadis Chemical Company Limited
(CAS:885959-44-4)5-(4-(Trifluoromethyl)phenyl)nicotinic acid
A842725
Purity:99%
Quantity:1g
Price ($):236.0